Cas no 328038-71-7 ((E)-3-[1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]prop-2-enamide)

• Product Name: (E)-3-[1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]prop-2-enamide
• CAS No: 328038-71-7
• MF: C₂₃H₁₈BrF₂N₃OS
• MW: 502.374330043793
• CID: 6221480
• PubChem ID: 2319030
• Update Time: 2024-01-06

(E)-3-[1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26610558
• 328038-71-7
• AKOS001010367
• 3-[1-(4-bromophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}prop-2-enamide
• (E)-3-[1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]prop-2-enamide

• Inchi： 1S/C23H18BrF2N3OS/c1-14-11-16(15(2)29(14)20-7-3-18(24)4-8-20)12-17(13-27)22(30)28-19-5-9-21(10-6-19)31-23(25)26/h3-12,23H,1-2H3,(H,28,30)/b17-12+
• InChI Key： KNDUBYLBPFNDIL-SFQUDFHCSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C)=CC(/C=C(\C#N)/C(NC2C=CC(=CC=2)SC(F)F)=O)=C1C

Computed Properties

• Exact Mass: 501.03220g/mol
• Monoisotopic Mass: 501.03220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles